Cas no 98431-54-0 (1-(1H-pyrrol-2-yl)propan-2-ol)

• Product Name: 1-(1H-pyrrol-2-yl)propan-2-ol
• CAS No: 98431-54-0
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 801790
• PubChem ID: 19424052
• Update Time: 2025-04-19

1-(1H-pyrrol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-ethanol, a-methyl-
• Pyrrole-2-ethanol, alpha-methyl- (6CI)
• 1-(1H-pyrrol-2-yl)propan-2-ol
• SCHEMBL11171308
• CS-0278500
• EN300-1829319
• 98431-54-0
• AKOS006356686

• Inchi： 1S/C7H11NO/c1-6(9)5-7-3-2-4-8-7/h2-4,6,8-9H,5H2,1H3
• InChI Key： DXQDBDDCDQHPBD-UHFFFAOYSA-N
• SMILES： OC(C)CC1=CC=CN1

Computed Properties

• Exact Mass: 125.084
• Monoisotopic Mass: 125.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 36A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles